Cas no 833427-83-1 (1,3-Butadiyne-1,4-diol, diformate)

• Product name: 1,3-Butadiyne-1,4-diol, diformate
• CAS No: 833427-83-1
• MF: C₆H₆O₆
• MW: 174.108242511749
• CID: 673515
• PubChem ID: 71415676

1,3-Butadiyne-1,4-diol, diformate Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiyne-1,4-diol, diformate
• buta-1,3-diyne-1,4-diol,formic acid
• DTXSID10835087
• Formic acid--buta-1,3-diyne-1,4-diol (2/1)
• 833427-83-1

• Inchi： InChI=1S/C4H2O2.2CH2O2/c5-3-1-2-4-6;2*2-1-3/h5-6H;2*1H,(H,2,3)
• InChI Key： ULLRQWLFCAWBPK-UHFFFAOYSA-N
• SMILES： C(=O)O.C(=O)O.C(#CO)C#CO

Computed Properties

• Exact Mass: 174.01643791g/mol
• Monoisotopic Mass: 174.01643791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų